Cas no 120482-76-0 (3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl-)
120482-76-0 structure
Product Name:3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl-
CAS No:120482-76-0
MF:C14H19BrN2O2S
MW:359.281861543655
CID:152145
PubChem ID:3078278
Update Time:2025-04-19
3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl-
- 3-(4-bromophenyl)sulfonyl-7-methyl-3,7-diazabicyclo[3.3.1]nonane
- 3,7-Diazabicyclo(3.3.1)nonane, 3-((4-bromophenyl)sulfonyl)-7-methyl-
- 3-(4-Bromobenzene-1-sulfonyl)-7-methyl-3,7-diazabicyclo[3.3.1]nonane
- DTXSID90923436
- 120482-76-0
- 3-((4-Bromophenyl)sulfonyl)-7-methyl-3,7-diazabicyclo(3.3.1)nonane
-
- Inchi: 1S/C14H19BrN2O2S/c1-16-7-11-6-12(8-16)10-17(9-11)20(18,19)14-4-2-13(15)3-5-14/h2-5,11-12H,6-10H2,1H3
- InChI Key: YHOKPNCAYFIDLZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)S(N1CC2CN(C)CC(C1)C2)(=O)=O
Computed Properties
- Exact Mass: 358.03517
- Monoisotopic Mass: 358.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49Ų
Experimental Properties
- Density: 1.458
- Boiling Point: 447.1°Cat760mmHg
- Flash Point: 224.2°C
- Refractive Index: 1.597
- PSA: 40.62
3,7-Diazabicyclo[3.3.1]nonane,3-[(4-bromophenyl)sulfonyl]-7-methyl- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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